Cas no 2411229-40-6 (N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide)

N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide is a specialized organic compound featuring a benzothiophene core functionalized with a chloroacetamide group. This structure imparts reactivity suitable for further synthetic modifications, particularly in pharmaceutical and agrochemical applications. The chloroacetamide moiety offers a versatile handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. The benzothiophene scaffold contributes to its potential as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors or antimicrobial agents. Its well-defined chemical properties and stability under controlled conditions make it a valuable building block in medicinal chemistry and material science research. Proper handling is advised due to the reactive chloroacetyl group.
N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide structure
2411229-40-6 structure
Product Name:N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide
CAS No:2411229-40-6
MF:C11H10ClNOS
MW:239.721200466156
CID:5916634
PubChem ID:165767841
Update Time:2025-05-19

N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide
    • Z3766265144
    • N-[(1-benzothiophen-7-yl)methyl]-2-chloroacetamide
    • EN300-26579250
    • 2411229-40-6
    • Inchi: 1S/C11H10ClNOS/c12-6-10(14)13-7-9-3-1-2-8-4-5-15-11(8)9/h1-5H,6-7H2,(H,13,14)
    • InChI Key: JCJFOUJVVMKKJR-UHFFFAOYSA-N
    • SMILES: ClCC(NCC1C=CC=C2C=CSC=12)=O

Computed Properties

  • Exact Mass: 239.0171628g/mol
  • Monoisotopic Mass: 239.0171628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.3Ų

N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26579250-0.05g
N-[(1-benzothiophen-7-yl)methyl]-2-chloroacetamide
2411229-40-6 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide

Introduction to N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide (CAS No. 2411229-40-6)

N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide (CAS No. 2411229-40-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide makes it a promising candidate for further research and development in drug discovery.

The chemical structure of N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide consists of a benzothiophene ring system linked to a chloroacetamide moiety. The benzothiophene ring is a heterocyclic aromatic compound with a sulfur atom in the ring, which imparts unique electronic and steric properties to the molecule. The chloroacetamide group, on the other hand, is known for its reactivity and ability to form stable complexes with various biological targets. This combination of structural features suggests that N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide may exhibit a wide range of biological activities.

Recent studies have explored the potential therapeutic applications of N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide has also been investigated for its analgesic properties. Preclinical studies in animal models have demonstrated that this compound can significantly reduce pain responses without causing significant side effects. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a promising candidate for the development of new analgesic drugs.

The anti-cancer potential of N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide has also been explored. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to be effective against breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide may have potential as an anticancer agent.

The pharmacokinetic properties of N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its development as an oral medication. Additionally, it has been found to have low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide (CAS No. 2411229-40-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, analgesic, and anticancer drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.